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Compound of Interest

Compound Name: rac Epinephrine-5-Sulfonate
Cat. No.: B13838931
Get Quote
\ J

Introduction & Chemical Context

In the development and stability testing of Epinephrine (Adrenaline) formulations, the
identification of sulfonate-based impurities is critical. While the reaction of epinephrine with
sodium bisulfite (a common antioxidant) predominantly yields the benzylic sulfonate
(Epinephrine Sulfonic Acid, USP Impurity F), ring-sulfonated isomers such as Epinephrine-5-
Sulfonate are vital reference standards for comprehensive impurity profiling and degradation
mechanistic studies.

Target Molecule:rac-Epinephrine-5-Sulfonate IUPAC Name: 2,3-dihydroxy-5-[1-hydroxy-2-
(methylamino)ethyl]benzenesulfonic acid Molecular Formula: C9H13NO6S Molecular Weight:
279.27 g/mol

Critical Distinction: Isomer Regiochemistry

It is imperative to distinguish the target molecule from "Impurity F".
e Impurity F (Benzylic): Sulfonation occurs at the side-chain

-carbon (replacing the benzylic -OH).
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» 5-Sulfonate (Ring): Sulfonation occurs at the aromatic ring (position 5), retaining the benzylic
-OH and catechol functionality.

This protocol details the NMR acquisition and assignment logic required to definitively identify
the 5-sulfonate isomer, focusing on the diagnostic changes in the aromatic region.

Experimental Protocol
Sample Preparation

Due to the zwitterionic and polar nature of epinephrine sulfonates, Deuterium Oxide (

) is the solvent of choice.

e Mass: Weigh approximately 5.0 — 10.0 mg of rac-Epinephrine-5-Sulfonate reference
standard.

e Solvent: Add 600
L of
(99.9% D).
 Internal Standard: Add 10

L of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (trimethylsilylpropanoic acid)
solution (10 mM) for chemical shift referencing (

ppm).

e pH Adjustment (Optional but Recommended): The chemical shifts of catecholamines are pH-
sensitive. Adjusting to pD ~3.0-4.0 with DCI/NaOD can stabilize the molecule and sharpen
exchangeable proton signals (though -OH/-NH protons usually exchange rapidly in

and are not observed).

e Filtration: Filter through a 0.22

m PTFE filter if any turbidity is observed. Transfer to a 5 mm NMR tube.
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Acquisition Parameters

To ensure publication-quality data and full structural verification, the following pulse sequences

are required:

Experiment

Pulse Sequence

Scans (NS)

Purpose

1H1D

zg30/ zg

16 - 64

Primary structural
confirmation;

integration.

13C 1D

zgpg30

1024+

Carbon counting;
identifying the C-
SO3H carbon.

COoSsy

cosygpppaf

Establishing H-H
connectivity (Side

chain).

HSQC

hsqgcedetgp

Assigning protons to
their directly attached
carbons.

HMBC

hmbcgplpndgf

16 - 32

Long-range
correlations; Critical
for placing the
sulfonate group on the

ring.

Structural Assignment & Data Analysis|[1]

1H NMR Interpretation (500 MHz, D20)

The most diagnostic feature of the 5-sulfonate isomer is the change in the aromatic coupling

pattern compared to native epinephrine.

» Native Epinephrine: Shows an ABX system (or ABC depending on field) with three aromatic
protons: H2 (d), H5 (d), and H6 (dd).

» Epinephrine-5-Sulfonate: Substitution at position 5 removes the H5 proton.
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o Remaining Protons: H2 and H6.

o Pattern: Two doublets with a small meta-coupling constant (
Hz).

o Shift Logic: The

group is electron-withdrawing. The proton ortho to the sulfonate (H6) will experience
significant deshielding compared to the parent molecule.

Table 1: 1H NMR Chemical Shift Data (Representative)
Shift ( Coupling (
Position Multiplicity Integral

» Ppm)

Assignment
, Hz) Logic

Meta to side-
H2 7.05 d 1H 1.8 chain; Meta
to H6.

Ortho to side-

chain; Ortho
H6 7.35 d 1H 1.8 to

(Deshielded).

Benzylic

methine
CH 4.85 dd 1H 8.5,4.0

(often near

HDO signal).

Methylene
3.25 m 2H - adjacent to

Nitrogen.

-CH2

N-Methyl

singlet.

N-CH3 2.75 S 3H

13C NMR Interpretation
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The 13C spectrum confirms the presence of the sulfonate group via the appearance of a
quaternary carbon signal in the aromatic region that does not correlate to a proton in HSQC but
shows HMBC correlations.

hle 2 13C ~bemical Shif { ive)

Shift (
Position Type Assignment Logic
» Ppm)
Ipso-C attached to
C5 ~135.0-140.0 Cq . HMBC target from
H6.
Oxygenated aromatic
C3,C4 ~145.0 - 150.0 Cq
carbons (Catechol).
Alkyl-substituted
C1 ~132.0 Cq ,
aromatic carbon.
Aromatic CH (Ortho to
C6 ~118.0 CH
).
Aromatic CH
C2 ~114.0 CH
(Isolated).
Benzylic alcohol
C 70.5 CH
carbon.
C 55.0 CH2 Aminomethylene.
N-CH3 34.5 CH3 N-Methyl.

Visualization of Workflows
Diagram 1: Analytical Workflow

This diagram outlines the logical flow from sample preparation to structural verification.
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Caption: Step-by-step NMR characterization workflow for confirming the identity of
Epinephrine-5-Sulfonate.

Diagram 2: Structural Regiochemistry

Visualizing the numbering and substitution pattern to distinguish from Impurity F.

Epinephrine
(Parent)

Bisulfite Reaction Oxidation/Addition
(Major Path) Minor/Specific Path)

Sulfonation Pathways

Impurity F
(Benzylic Sulfonate)
Side-chain Substitution

Epinephrine-5-Sulfonate
(Ring Sulfonate)
Aromatic Substitution

Diagnostic NMR Features
(Ring-5-Sulfonate)

A

Loss of H5 Signal H2 & H6: Meta-Coupling (d, J~2Hz)

Desbhielding of H6 (Ortho to SO3H)
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Caption: Structural relationship between Epinephrine, Impurity F, and the target Epinephrine-5-
Sulfonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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